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Compound of Interest

Compound Name: DBCO-NHCO-PEG6-Biotin

Cat. No.: B12419862 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety, handling, and experimental application

of DBCO-NHCO-PEG6-Biotin, a key reagent in bioconjugation and the development of

Proteolysis Targeting Chimeras (PROTACs). Adherence to these guidelines is crucial for

ensuring laboratory safety and maintaining the integrity of experimental outcomes.

Core Safety and Handling
DBCO-NHCO-PEG6-Biotin is a chemical reagent intended for laboratory research use only.

While specific toxicity data is not extensively published, the safety profile can be inferred from

structurally related compounds and general principles of chemical handling. The primary

hazards are associated with potential irritation and unknown toxicity.

1.1. Hazard Identification and Personal Protective Equipment (PPE)

Based on data from similar DBCO-PEG compounds, the following hazards may be associated

with DBCO-NHCO-PEG6-Biotin:
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Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure
Category 3

H335: May cause respiratory

irritation

It is imperative to use appropriate Personal Protective Equipment (PPE) when handling this

compound:

Equipment Specification Purpose

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from splashes

and aerosols.

Hand Protection
Nitrile or other chemically

resistant gloves.

Prevents skin contact with the

reagent.

Body Protection Laboratory coat.
Protects clothing and skin from

contamination.

Respiratory Protection

Not generally required for

small quantities handled with

adequate ventilation. Use a

NIOSH-approved respirator if

aerosols

To cite this document: BenchChem. [DBCO-NHCO-PEG6-Biotin: A Comprehensive Technical
Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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